2-Amino-3,5-dichloropyrazine
Overview
Description
2-Amino-3,5-dichloropyrazine, also known as 3,5-dichloro-2-pyrazinamine, is a chemical compound with the CAS Number: 873-42-7 . It has a molecular weight of 163.99 and its IUPAC name is 3,5-dichloro-2-pyrazinamine . It is used in the synthesis of pyrazinones as inhibitors of protein kinases, which play a key role in the progression of cancer . It is also used in the synthesis of N-substituted pyrazines by tandem reaction of o-aminohalopyrazines with isothiocyanates .
Molecular Structure Analysis
The InChI code of 2-Amino-3,5-dichloropyrazine is1S/C4H3Cl2N3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
2-Amino-3,5-dichloropyrazine is a white to yellow solid . It should be stored in a refrigerator .Scientific Research Applications
Inhibitors of Mutant Isocitrate Dehydrogenase 1 (IDH1)
Field
Application
Aminopyrazine derivatives, including 2-Amino-3,5-dichloropyrazine, have been used as a platform for creating inhibitors of mutant isocitrate dehydrogenase 1 (IDH1) .
Method of Application
The specific methods of application or experimental procedures were not detailed in the source .
Results
The results or outcomes obtained were not specified in the source .
Synthesis of Favipiravir
Field
Application
2-Amino-3,5-dichloropyrazine has been used as a starting material in the synthesis of Favipiravir, an antiviral medication .
Method of Application
The synthesis of Favipiravir from 2-Amino-3,5-dichloropyrazine involves a seven-step process, highlighted by the novel and efficient synthesis of 3,6-dichloropyrazine-2-carbonitrile .
Results
The results led to the successful synthesis of Favipiravir .
Halogenation of 2-Aminopyrazine
Field
Application
2-Amino-3,5-dichloropyrazine has been used in the halogenation of 2-aminopyrazines . This process is important as halogenated heterocyclic compounds are intermediate compounds for the chemical synthesis of other more complex systems .
Method of Application
The halogenation of 2-aminopyrazines involves the use of N-halosuccinimide under different reaction conditions . The best conditions for both mono- and dihalogenation were the use of NBS, acetonitrile, and microwave assistance for short periods .
Results
The results led to the successful halogenation of 2-aminopyrazine .
Synthesis of Pyrazinones
Application
2-Amino-3,5-dichloropyrazine has been used in the synthesis of pyrazinones . Pyrazinones are inhibitors of protein kinases, which play a key role in the progression of cancer .
Results
Synthesis of N-substituted Pyrazines
Application
2-Amino-3,5-dichloropyrazine has been used in the synthesis of N-substituted pyrazines by tandem reaction of o-aminohalopyrazines with isothiocyanates . These compounds are of substantial interest for their perspective antiviral and psychotherapeutic activities .
Safety And Hazards
2-Amino-3,5-dichloropyrazine is associated with several hazard statements including H302, H315, H319, H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
properties
IUPAC Name |
3,5-dichloropyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3Cl2N3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMRVETKYGCRGPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468972 |
Source
|
| Record name | 2-AMINO-3,5-DICHLOROPYRAZINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3,5-dichloropyrazine | |
CAS RN |
873-42-7 |
Source
|
| Record name | 2-AMINO-3,5-DICHLOROPYRAZINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-dichloropyrazin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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